98-33-9

4-Amino-3-methylbenzenesulfonic acid

In Stock

• CAS RN:
• 98-33-9

• Formula:
• C7H9NO3S

• InChI:
• InChI=1S/C7H9NO3S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4H,8H2,1H3,(H,9,10,11)

• InChIKey:
• WQTCZINVPXJNEL-UHFFFAOYSA-N

• 4-Amino-3-methylbenzenesulfonic acid is a useful research compound. Its molecular formula is C7H9NO3S and its molecular weight is 187.22 g/mol. The purity is usually 95%.

4-Chloro-5-methoxy-2-methylpyrimidine

In Stock

• CAS RN:
• 698-33-9

• Formula:
• C6H7ClN2O

• InChI:
• InChI=1S/C6H7ClN2O/c1-4-8-3-5(10-2)6(7)9-4/h3H,1-2H3

• InChIKey:
• SEPGLLQTLDBFAY-UHFFFAOYSA-N

• 4-Chloro-5-methoxy-2-methylpyrimidine is a useful research compound. Its molecular formula is C6H7ClN2O and its molecular weight is 158.58 g/mol. The purity is usually 95%.

1H-3,4,6a-Triazafluoranthene, 2,4,5,6-tetrahydro-4-methyl-9-propoxy-

• CAS RN:
• 84298-33-9

• Formula:
• C17H21N3O

• InChI:
• InChI=1S/C17H21N3O/c1-3-10-21-12-4-5-15-14(11-12)13-6-7-18-17-16(13)20(15)9-8-19(17)2/h4-5,11H,3,6-10H2,1-2H3

• InChIKey:
• SKUWFSYALUMHKB-UHFFFAOYSA-N

• 1H-3,4,6a-Triazafluoranthene, 2,4,5,6-tetrahydro-4-methyl-9-propoxy- is a useful research compound. Its molecular formula is C17H21N3O and its molecular weight is 283.37 g/mol. The purity is usually 95%.

N-(Tert-butyl)-3-methylbenzamide

In Stock

• CAS RN:
• 42498-33-9

• Formula:
• C11H17N

• InChI:
• InChI=1S/C12H17NO/c1-9-6-5-7-10(8-9)11(14)13-12(2,3)4/h5-8H,1-4H3,(H,13,14)

• InChIKey:
• HSWVXQUVZGSPNW-UHFFFAOYSA-N

• N-(Tert-butyl)-3-methylbenzamide is a useful research compound. Its molecular formula is C11H17N and its molecular weight is 163.26 g/mol. The purity is usually 95%.

4-Acetylphenanthrene

• CAS RN:
• 26698-33-9

• Formula:
• C16H12O

• InChI:
• InChI=1S/C16H12O/c1-11(17)14-8-4-6-13-10-9-12-5-2-3-7-15(12)16(13)14/h2-10H,1H3

• InChIKey:
• NQUAUYFCIGKDFS-UHFFFAOYSA-N

• 4-Acetylphenanthrene is a useful research compound. Its molecular formula is C16H12O and its molecular weight is 220.26 g/mol. The purity is usually 95%.

1,6,7,8-Tetrahydro-1,4,6,6,8,8-hexamethyl-as-indacen-3(2H)-one

• CAS RN:
• 68298-33-9

• Formula:
• C18H24O

• InChI:
• InChI=1S/C18H24O/c1-10-7-12-16(18(5,6)9-17(12,3)4)15-11(2)8-13(19)14(10)15/h7,11H,8-9H2,1-6H3

• InChIKey:
• BISFKEVJRXXYRM-UHFFFAOYSA-N

• 1,6,7,8-Tetrahydro-1,4,6,6,8,8-hexamethyl-as-indacen-3(2H)-one is a useful research compound. Its molecular formula is C18H24O and its molecular weight is 256.4 g/mol. The purity is usually 95%.

3-Ethyldihydro-3-methylfuran-2,5-dione

In Stock

• CAS RN:
• 50598-33-9

• Formula:
• C7H10O3

• InChI:
• InChI=1S/C7H10O3/c1-3-7(2)4-5(8)10-6(7)9/h3-4H2,1-2H3

• InChIKey:
• HRMQFEOLGGKZLJ-UHFFFAOYSA-N

• 3-Ethyldihydro-3-methylfuran-2,5-dione is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.

Strontium hydride (SrH2)

In Stock

• CAS RN:
• 13598-33-9

• Formula:
• H2S

• InChI:
• InChI=1S/Sr.2H/q+2;2*-1

• InChIKey:
• ONYCUIABXVBCTR-UHFFFAOYSA-N

• Strontium hydride (SrH2) is a useful research compound. Its molecular formula is H2Sr and its molecular weight is 89.6 g/mol. The purity is usually 95%.

4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecanoic acid

In Stock

• CAS RN:
• 34598-33-9

• Formula:
• C11H5F17O2

• InChI:
• InChI=1S/C11H5F17O2/c12-4(13,2-1-3(29)30)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28/h1-2H2,(H,29,30)

• InChIKey:
• JZRCRCFPVAXHHQ-UHFFFAOYSA-N

• 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecanoic acid, also known as 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecanoic acid, is a useful research compound. Its molecular formula is C11H5F17O2 and its molecular weight is 492.13 g/mol. The purity is usually 95%.

2-{[5-Acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid

In Stock

• CAS RN:
• 851398-33-9

• Formula:
• C15H14N2O4S

• InChI:
• InChI=1S/C15H14N2O4S/c1-8-13(9(2)18)14(11-4-3-5-21-11)10(6-16)15(17-8)22-7-12(19)20/h3-5,14,17H,7H2,1-2H3,(H,19,20)

• InChIKey:
• JNNOYIUEUFYZNN-UHFFFAOYSA-N

• 2-{[5-Acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl}acetic acid is a useful research compound. Its molecular formula is C15H14N2O4S and its molecular weight is 318.35. The purity is usually 95%.

3-(4-ethoxyphenyl)-5-(2-fluorobenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline

In Stock

• CAS RN:
• 872198-33-9

• Formula:
• C27H22FN3O3

• InChI:
• InChI=1S/C27H22FN3O3/c1-2-32-19-9-7-17(8-10-19)26-21-16-31(15-18-5-3-4-6-22(18)28)23-14-25-24(33-11-12-34-25)13-20(23)27(21)30-29-26/h3-10,13-14,16H,2,11-12,15H2,1H3

• InChIKey:
• AVCJBXPXOSXCHD-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-5-(2-fluorobenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C27H22FN3O3 and its molecular weight is 455.489. The purity is usually 95%.

4-methyl-N-(2-{6-[(1-naphthylmethyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 872998-33-9

• Formula:
• C25H23N5O2S2

• InChI:
• InChI=1S/C25H23N5O2S2/c1-18-9-11-21(12-10-18)34(31,32)26-16-15-24-28-27-23-13-14-25(29-30(23)24)33-17-20-7-4-6-19-5-2-3-8-22(19)20/h2-14,26H,15-17H2,1H3

• InChIKey:
• BLAZHWUDDKYXPL-UHFFFAOYSA-N

• 4-methyl-N-(2-{6-[(1-naphthylmethyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C25H23N5O2S2 and its molecular weight is 489.61. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide

Usually In Stock

• CAS RN:
• 893998-33-9

• Formula:
• C25H27N3O5S

• InChI:
• InChI=1S/C25H27N3O5S/c1-16-10-28(11-17(2)33-16)25(30)13-27-12-23(19-5-3-4-6-20(19)27)34-14-24(29)26-18-7-8-21-22(9-18)32-15-31-21/h3-9,12,16-17H,10-11,13-15H2,1-2H3,(H,26,29)

• InChIKey:
• FZARSOPYEFZZRW-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H27N3O5S and its molecular weight is 481.57. The purity is usually 95%.

5-bromo-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide

In Stock

• CAS RN:
• 1019098-33-9

• Formula:
• C20H17BrN6O2

• InChI:
• InChI=1S/C20H17BrN6O2/c1-12-11-13(2)27(26-12)19-10-9-18(24-25-19)22-14-3-5-15(6-4-14)23-20(28)16-7-8-17(21)29-16/h3-11H,1-2H3,(H,22,24)(H,23,28)

• InChIKey:
• ZTSOJJBURIBZTR-UHFFFAOYSA-N

• 5-bromo-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H17BrN6O2 and its molecular weight is 453.3 g/mol. The purity is usually 95%.

2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide

In Stock

• CAS RN:
• 1234898-33-9

• Formula:
• C24H19FN4O3S

• InChI:
• InChI=1S/C24H19FN4O3S/c1-16-5-9-19(10-6-16)27-23(30)15-33-24-26-14-22(17-3-2-4-21(13-17)29(31)32)28(24)20-11-7-18(25)8-12-20/h2-14H,15H2,1H3,(H,27,30)

• InChIKey:
• OOVLCRZJRWYYFB-UHFFFAOYSA-N

• 2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C24H19FN4O3S and its molecular weight is 462.5. The purity is usually 95%.

(1aR,5aR)-4-(2H-Tetrazol-5-yl)-1a,3,5,5a-tetrahydro-1H-2,3-diaza-cyclopropa[a]pentalene

In Stock

• CAS RN:
• 2230798-33-9

• Formula:
• C8H8N6

• InChI:
• InChI=1S/C8H8N6/c1-3-2-5-6(4(1)3)9-10-7(5)8-11-13-14-12-8/h3-4H,1-2H2,(H,9,10)(H,11,12,13,14)/t3-,4-/m1/s1

• InChIKey:
• DKSPRNJUDCWTID-QWWZWVQMSA-N

• (1aR,5aR)-4-(2H-Tetrazol-5-yl)-1a,3,5,5a-tetrahydro-1H-2,3-diaza-cyclopropa[a]pentalene is a useful research compound. Its molecular formula is C8H8N6 and its molecular weight is 188.194. The purity is usually 95%.

1-(7-Oxa-2-azaspiro[3.5]nonan-2-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2308298-33-9

• Formula:
• C10H15NO2

• InChI:
• InChI=1S/C10H15NO2/c1-2-9(12)11-7-10(8-11)3-5-13-6-4-10/h2H,1,3-8H2

• InChIKey:
• DMHXYBDKRHUTEO-UHFFFAOYSA-N

• 1-(7-Oxa-2-azaspiro[3.5]nonan-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.235. The purity is usually 95%.